N-Acetyl-N-[3-(dimethylamino)propyl]acetamide

• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: N-acetyl-N-[3-(dimethylamino)propyl]acetamide
• InChI: InChI=1S/C9H18N2O2/c1-8(12)11(9(2)13)7-5-6-10(3)4/h5-7H2,1-4H3
• InChI Key: SPTKDZHOOMJGAI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CCCN(C)C)C(=O)C
• CAS No.: 138848-20-1

Description

N-Acetyl-N-[3-(dimethylamino)propyl]acetamide is an organic compound with the molecular formula C7H16N2O. It is a type of amide, characterized by the presence of a carbonyl group (C=O) linked to a nitrogen atom. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

N-Acetyl-N-[3-(dimethylamino)propyl]acetamide can be synthesized through the amidation reaction between 3-(dimethylamino)-1-propylamine and acetic anhydride. The reaction typically requires a catalyst, such as lead acetate, to increase the reaction rate and yield. The reaction is carried out under solvent-free conditions to minimize environmental impact .

Industrial Production Methods

In industrial settings, the synthesis of this compound often involves the use of esters instead of carboxylic acids to avoid the competing acid-base reaction. Esters are less toxic and cheaper, making them a preferred choice for large-scale production .

Chemical Reactions Analysis

Types of Reactions

N-Acetyl-N-[3-(dimethylamino)propyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group.

Substitution: The amide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines and alcohols can react with the amide group under basic or acidic conditions.

Major Products Formed

Oxidation: N-oxides

Reduction: Hydroxyl derivatives

Substitution: Substituted amides

Scientific Research Applications

N-Acetyl-N-[3-(dimethylamino)propyl]acetamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Functions as a sodium channel blocker, making it useful in neurobiological studies.

Medicine: Investigated for its potential therapeutic effects due to its ability to modulate ion channels.

Industry: Utilized in the production of polyurethane foams with improved physical properties.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(dimethylamino)propyl]acetamide
• N-[3-(dimethylamino)propyl]acrylamide

Uniqueness

N-Acetyl-N-[3-(dimethylamino)propyl]acetamide is unique due to its dual acetyl groups, which enhance its stability and reactivity compared to similar compounds. This structural feature also contributes to its effectiveness as a sodium channel blocker .